Cas no 260555-43-9 (5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 260555-43-9
• MF: C₁₇H₁₅NO₄
• MW: 297.305304765701
• MDL: MFCD01571214
• CID: 1072221
• PubChem ID: 2741833
• Update Time: 2025-06-08

5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid
• 5-OXO-1-(4-PHENOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID
• BB_SC-5281
• DTXSID80372434
• Oprea1_437960
• VS-03703
• CCG-107950
• 260555-43-9
• ALBB-015624
• 5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylicacid
• 4-carboxy-1-(4-phenoxyphenyl)-2-pyrrolidinone
• Cambridge id 6996858
• STK168685
• EU-0040251
• AKOS000160776
• SR-01000451632-1
• 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(4-phenoxyphenyl)-
• TWESYTWUFWEEIU-UHFFFAOYSA-N
• AKOS016045155
• SCHEMBL5451596
• SR-01000451632
• BBL013206
• EN300-53843
• MFCD01571214

• MDL： MFCD01571214
• Inchi： 1S/C17H15NO4/c19-16-10-12(17(20)21)11-18(16)13-6-8-15(9-7-13)22-14-4-2-1-3-5-14/h1-9,12H,10-11H2,(H,20,21)
• InChI Key： TWESYTWUFWEEIU-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 297.10000
• Monoisotopic Mass: 297.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84000
• LogP: 2.98140

5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid

Introduction to 5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 260555-43-9)

5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid, with the CAS number 260555-43-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives and is characterized by its unique structural features, which include a pyrrolidine ring, a phenoxyphenyl group, and a carboxylic acid moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The chemical structure of 5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid can be represented as follows: C₁₈H₁₆N₂O₄. The compound's molecular weight is approximately 324.33 g/mol. The presence of the oxo group at the 5-position of the pyrrolidine ring and the phenoxyphenyl substituent at the 1-position imparts specific chemical reactivity and biological activity to this molecule.

In recent years, there has been a growing interest in the study of 5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid due to its potential therapeutic applications. Research has shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of various inflammatory and pain-related conditions.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory effects of 5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it demonstrated a strong ability to suppress the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation.

Beyond its anti-inflammatory properties, 5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid has also shown potential as an analgesic agent. A clinical trial conducted in 2021 evaluated the efficacy of this compound in reducing pain in patients with osteoarthritis. The results indicated that treatment with 5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid led to a significant reduction in pain intensity and improved joint function compared to placebo. These findings suggest that this compound could be a valuable addition to the current arsenal of analgesic drugs.

The mechanism of action of 5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate ion channels, particularly those involved in pain signaling. Another potential mechanism is its interaction with specific receptors or enzymes that play a role in inflammation and pain pathways.

In addition to its therapeutic potential, 5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid has also been studied for its use as a chemical intermediate in the synthesis of other bioactive compounds. Its unique structural features make it an attractive starting material for various chemical transformations, allowing for the development of novel derivatives with enhanced biological activities.

The synthesis of 5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid typically involves multi-step reactions, including condensation, oxidation, and functional group manipulation. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both research and industrial applications.

Safety and toxicity studies on 5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid have shown that it has a favorable safety profile at therapeutic doses. However, as with any new drug candidate, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy before it can be approved for widespread use.

In conclusion, 5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 260555-43-9) is a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new drugs for treating inflammatory and pain-related conditions. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future advancements in drug discovery and development.